2-[2-(4-{4-nitrophenyl}-1-piperazinyl)ethyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• Molecular Formula: C18H23N5O4
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2-[2-[4-(4-nitrophenyl)piperazin-1-yl]ethyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C18H23N5O4/c24-17-16-2-1-7-21(16)18(25)22(17)13-10-19-8-11-20(12-9-19)14-3-5-15(6-4-14)23(26)27/h3-6,16H,1-2,7-13H2
• InChI Key: PDOCBLJTWVGXDE-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)N(C(=O)N2C1)CCN3CCN(CC3)C4=CC=C(C=C4)[N+](=O)[O-]

Description

2-[2-(4-{4-nitrophenyl}-1-piperazinyl)ethyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is a chemical compound that has been the focus of scientific research for its potential applications in various fields. This compound is also known as Ro 20-1724 or Rolipram, and it has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

Ro 20-1724 works by inhibiting the enzyme phosphodiesterase-4 (PDE4), which is responsible for the breakdown of cyclic adenosine monophosphate (cAMP). By inhibiting PDE4, Ro 20-1724 increases the levels of cAMP in the body, which can lead to various physiological effects.
Biochemical and Physiological Effects:
Ro 20-1724 has been found to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been found to have anti-tumor properties by inducing apoptosis in cancer cells. Additionally, Ro 20-1724 has been studied for its potential use in the treatment of depression, as it has been found to increase the levels of neurotransmitters such as serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

Ro 20-1724 has several advantages for use in lab experiments. It is a well-characterized compound that is readily available from commercial sources. Additionally, it has been extensively studied, and its mechanism of action is well understood. However, there are also limitations to its use in lab experiments. Ro 20-1724 has been found to have low solubility in water, which can make it difficult to work with in certain experiments. Additionally, it has been found to have low bioavailability in vivo, which can limit its effectiveness in animal studies.

Future Directions

There are several potential future directions for research on Ro 20-1724. One area of interest is its potential use in the treatment of asthma. Ro 20-1724 has been found to have bronchodilatory effects, which could make it a promising candidate for the treatment of asthma. Additionally, Ro 20-1724 has been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to improve cognitive function in animal models. Finally, Ro 20-1724 has been studied for its potential use in the treatment of various types of cancer, and future research could focus on optimizing its anti-tumor properties.

Synthesis Methods

The synthesis of Ro 20-1724 involves the reaction of 4-nitrophenylpiperazine with 2-(2-aminoethyl)tetrahydro-1H-pyrrolo[1,2-c]imidazol-1-one in the presence of a reducing agent. The resulting product is then purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

Ro 20-1724 has been the subject of numerous scientific studies due to its potential applications in various fields. It has been found to have anti-inflammatory, anti-tumor, and anti-depressant properties. Additionally, it has been studied for its potential use in the treatment of asthma, Alzheimer's disease, and other neurological disorders.